Cas no 852180-64-4 (Benzenemethanamine,N-methyl-4-(4-pyridinyl)-)

• Product Name: Benzenemethanamine,N-methyl-4-(4-pyridinyl)-
• CAS No: 852180-64-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD07368536
• CID: 717126
• PubChem ID: 7060572
• Update Time: 2024-10-26

Benzenemethanamine,N-methyl-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-4-(4-pyridinyl)-
• 2-Bromo-6-(1H-pyrazol-1-yl)pyridine
• N-methyl-1-(4-pyridin-4-ylphenyl)methanamine
• N-Methyl-N-(4-pyridin-4-ylbenzyl)amine
• N-Methyl-4-(pyridin-4-yl)benzylamine 90%
• N-Methyl-4-(pyridin-4-yl)benzylamine90%
• N-Methyl-4-(pyridin-4-yl)benzylamine
• Benzenemethanamine, N-methyl-4-(4-pyridinyl)-
• N-Methyl-1-(4-(pyridin-4-yl)phenyl)methanamine
• J-523705
• MFCD07368536
• CS-0459007
• DTXSID40427636
• MS-22364
• N-Methyl-N-(4-pyridin-4-ylbenzyl)amine, AldrichCPR
• SCHEMBL295958
• 852180-64-4
• N-Methyl-1-[4-(pyridin-4-yl)phenyl]methanamine
• methyl({[4-(pyridin-4-yl)phenyl]methyl})amine

• MDL： MFCD07368536
• Inchi： 1S/C13H14N2/c1-14-10-11-2-4-12(5-3-11)13-6-8-15-9-7-13/h2-9,14H,10H2,1H3
• InChI Key： MDKJAMMSIZLRBH-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(C2C=CN=CC=2)C=C1

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.568
• PSA: 24.92000
• LogP: 2.85890

Benzenemethanamine,N-methyl-4-(4-pyridinyl)- Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 22
• Hazardous Material Identification：